(2-Propyl-1,3-thiazol-5-yl)methanol
Cat. No. B8741358
M. Wt: 157.24 g/mol
InChI Key: XNJMDXNZSIEYRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:1]([CH2:2][CH3:3])[c:4]1[s:5][c:6]([CH2:9][OH:10])[cH:7][n:8]1.[cH:11]1[cH:12][cH:13][cH:14][cH:15][cH:16]1>>[CH2:1]([CH2:2][CH3:3])[c:4]1[s:5][c:6]([CH:9]=[O:10])[cH:7][n:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCc1ncc(CO)s1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccccc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCCc1ncc(C=O)s1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
